2-(3-chlorophenyl)-2-phenylOxirane

• CAS No.: 71827-53-7
• Molecular Formula: C14H11ClO
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-2-phenyloxirane
• InChI: InChI=1S/C14H11ClO/c15-13-8-4-7-12(9-13)14(10-16-14)11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key: WYGALGXXXYNLQP-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)(C2=CC=CC=C2)C3=CC(=CC=C3)Cl

Description

2-(3-chlorophenyl)-2-phenylOxirane is a useful research compound. Its molecular formula is C14H11ClO and its molecular weight is 230.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL-round bottom flask was charged with NaH (60% dispersion in mineral oil) (1.92 g, 0.048 mol), washed with petroleum ether, then treated with dry DMSO (40 mL) under N2. To this reaction mixture was added trimethylsulfoxonium iodide (10.56 g, 0.048 mol) through a solid addition funnel over 15 min. After stirring for 0.5 hr, a solution of 3-chlorobenzophenone (8.66 g, 0.04 mol) in DMSO (15 mL) was added dropwise, and the mixture was heated at 55° C. for 2 hr. The mixture was added to ice-water, extracted with ether (3×100 mL), the organics combined, dried (MgSO4), filtered, and concentrated to give the title compound.